Cas no 865545-12-6 (ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

Ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate is a synthetic organic compound featuring a benzothiazole core functionalized with an imino and ester group. Its structure incorporates a 2,2-dimethylpropanoyl substituent, enhancing steric and electronic properties. The compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for heterocyclic synthesis. The ethyl ester moiety improves solubility in organic solvents, facilitating further derivatization. Its rigid benzothiazole framework may contribute to biological activity, making it a candidate for studying enzyme inhibition or ligand-receptor interactions. The compound's stability and synthetic accessibility underscore its utility in exploratory chemistry applications.
ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate structure
865545-12-6 structure
Product Name:ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
CAS No:865545-12-6
MF:C16H20N2O3S
MW:320.406602859497
CID:6065552
PubChem ID:2104943
Update Time:2025-05-19

ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
    • ethyl (E)-3-methyl-2-(pivaloylimino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
    • 6-Benzothiazolecarboxylic acid, 2-[(2,2-dimethyl-1-oxopropyl)imino]-2,3-dihydro-3-methyl-, ethyl ester
    • ethyl 2-(2,2-dimethylpropanoylimino)-3-methyl-1,3-benzothiazole-6-carboxylate
    • ethyl (2E)-2-[(2,2-dimethylpropanoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
    • (E)-ethyl 3-methyl-2-(pivaloylimino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
    • 865545-12-6
    • SR-01000012301
    • F1381-1202
    • VU0494318-1
    • SR-01000012301-1
    • AKOS024608375
    • Inchi: 1S/C16H20N2O3S/c1-6-21-13(19)10-7-8-11-12(9-10)22-15(18(11)5)17-14(20)16(2,3)4/h7-9H,6H2,1-5H3
    • InChI Key: VWBVSJRCYUJFKI-UHFFFAOYSA-N
    • SMILES: S1C2=CC(C(OCC)=O)=CC=C2N(C)C1=NC(=O)C(C)(C)C

Computed Properties

  • Exact Mass: 320.11946368g/mol
  • Monoisotopic Mass: 320.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 84.3Ų

ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate Pricemore >>

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Additional information on ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Comprehensive Analysis of Ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865545-12-6)

The compound ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865545-12-6) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazole core and an ester functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

One of the most searched questions regarding CAS No. 865545-12-6 is its role in medicinal chemistry. Recent studies suggest that derivatives of benzothiazole exhibit antimicrobial, anti-inflammatory, and anticancer properties. This has led to a surge in demand for high-purity ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate as a building block for novel therapeutics. Additionally, its ester group enhances solubility, making it suitable for formulation development.

From an agrochemical perspective, this compound is being explored for its potential as a pesticide intermediate. The benzothiazole moiety is known to interact with biological targets in pests, offering a sustainable alternative to traditional chemicals. Environmental concerns and the push for green chemistry have further amplified interest in such compounds, aligning with global trends toward eco-friendly solutions.

The synthesis of ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate involves multi-step organic reactions, including condensation and esterification. Advanced techniques like HPLC and NMR are employed to ensure purity and structural integrity. Researchers often inquire about optimal reaction conditions, which typically involve controlled temperatures and catalysts to achieve high yields.

Another trending topic is the patent landscape surrounding CAS No. 865545-12-6. Several patents highlight its use in drug delivery systems and crop protection, reflecting its versatility. Companies are investing in proprietary synthesis methods to capitalize on its commercial potential, making it a focal point in intellectual property discussions.

In conclusion, ethyl (2E)-2-(2,2-dimethylpropanoyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate represents a cutting-edge compound with broad applications. Its relevance in pharmaceuticals, agrochemicals, and material science ensures continued interest from both academia and industry. As research progresses, this molecule is poised to play a pivotal role in addressing modern challenges in health and sustainability.

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